Cas no 66269-78-1 (2-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridine)

• Product Name: 2-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridine
• CAS No: 66269-78-1
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 963613
• PubChem ID: 14455321
• Update Time: 2025-04-19

2-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridine
• 2-(3,4-Dihydro-2H-pyrrol-5-yl)pyridine
• 4-(3,4-Dihydro-2H-pyrrol-5-yl)pyridine
• 3,5,5-trimethyl-1-(p-anilino)-2-pyrazolin
• 4-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-aniline
• 4-(4,5-dihydro-3,5,5-trimethyl-1H-pyrazol-1-yl)-benzenamine
• 4-(4,5-dihydro-3H-pyrrol-2-yl)-pyridine
• 4,2'-Myosmin
• Benzenamine, 4-(4,5-dihydro-3,5,5-trimethyl-1H-pyrazol-1-yl)-
• CTK2E6027
• A924131
• AKOS005254893
• 4-(4,5-DIHYDRO-3H-PYRROL-2-YL)PYRIDINE
• CS1374
• MFCD09749689
• 66269-78-1
• AMY5715

• MDL： MFCD09749689
• Inchi： 1S/C9H10N2/c1-2-9(11-5-1)8-3-6-10-7-4-8/h3-4,6-7H,1-2,5H2
• InChI Key： PGUPWKBFABLBCH-UHFFFAOYSA-N
• SMILES： N1CCCC=1C1C=CN=CC=1

Computed Properties

• Exact Mass: 146.084
• Monoisotopic Mass: 146.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.12
• Melting Point: 45-46°C
• Boiling Point: 244.7°Cat760mmHg
• Flash Point: 101.8°C
• Refractive Index: 1.578
• LogP: 1.10010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives